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Cat. No.: B12398597

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CCT373567 is a potent and specific small molecule inhibitor of the B-cell lymphoma 6 (BCL6)

protein. It functions as the non-degrading cis-enantiomer of the BCL6 molecular glue degrader,

CCT373566. By targeting the BCL6 BTB domain, CCT373567 disrupts the recruitment of co-

repressors, thereby alleviating the transcriptional repression of BCL6 target genes involved in

cell cycle control, apoptosis, and differentiation. This technical guide provides a comprehensive

overview of the chemical structure, physicochemical properties, mechanism of action, and

experimental data related to CCT373567, serving as a valuable resource for researchers in

oncology and drug discovery.

Chemical Structure and Properties
CCT373567 is a synthetic, non-degrading small molecule inhibitor of BCL6.
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Property Value Source

IUPAC Name

1-((3S,5R)-1-(4-chloro-5-(1-

cyclopropyl-2,2-difluoro-3-

hydroxypropyl)-2-

pyrimidinyl)-5-methyl-3-

piperidinyl)oxy)-7-

azabenzimidazol-2(3H)-one

(Structure derived from

enantiomeric relationship to

CCT373566)

CAS Number 2378853-67-7 [1]

Molecular Formula C24H27ClF2N6O3 (Calculated)

Molecular Weight 520.97 g/mol (Calculated)

SMILES

C[C@H]1CN(C--INVALID-

LINK--

ON2C3=C(N=C2)C=C(N=C3)

C(C4CC4)C(F)

(F)CO)C5=NC=C(C=N5)Cl

(Inferred)

InChI

InChI=1S/C24H27ClF2N6O3/c

1-14-11-31(12-15(14)36-33-

22-29-18-7-8-19(30-22)32-

24(33)35)21-28-10-17(9-30-

21)20(16-5-6-16)23(26,27)13-

34/h7-10,14-16,20,34H,5-6,11-

13H2,1-

4H3/t14-,15+,20?/m1/s1

(Inferred)

IC50 (BCL6) 2.9 nM [1]

Note: The IUPAC name, SMILES, and InChI are inferred from the known structure of its

enantiomer, CCT373566, and the description of CCT373567 as the opposite cis-enantiomer.

Mechanism of Action and Signaling Pathway
CCT373567 is a potent inhibitor of the protein-protein interaction between the BTB domain of

BCL6 and its co-repressors (SMRT, NCOR, and BCOR). BCL6 is a master transcriptional

repressor that plays a critical role in the formation and maintenance of germinal centers during
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B-cell development. In several types of B-cell lymphomas, such as diffuse large B-cell

lymphoma (DLBCL), BCL6 is frequently deregulated, leading to uncontrolled cell proliferation

and survival.

By binding to the BTB domain, CCT373567 blocks the recruitment of co-repressor complexes,

thereby preventing the deacetylation of histones at the promoter regions of BCL6 target genes.

This leads to the de-repression of genes involved in critical cellular processes, ultimately

inhibiting the growth of BCL6-dependent cancer cells.
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Caption: BCL6 Signaling Pathway and Inhibition by CCT373567.
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Experimental Data
The following tables summarize key in vitro data for CCT373567 and its degrading enantiomer,

CCT373566.

Table 1: In Vitro Potency

Compound BCL6 TR-FRET IC50 (nM)
Cellular BCL6 Degradation
DC50 (nM)

CCT373567 2.9 No Degradation

CCT373566 2.2 0.7

Table 2: Antiproliferative Activity in DLBCL Cell Lines (GI50, nM)

Cell Line CCT373567 CCT373566

HT >1000 2

Karpas 422 >1000 3

SU-DHL-4 >1000 10

OCI-Ly1 >1000 1

Table 3: Microsomal Clearance

Species
CCT373567 (Clint,
µL/min/mg)

CCT373566 (Clint,
µL/min/mg)

Mouse Moderate Moderate

Rat Low Low

Human Low Low
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Detailed methodologies for the key experiments are provided below.

BCL6 Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Assay
This assay quantifies the ability of a compound to disrupt the interaction between the BCL6

BTB domain and a co-repressor peptide.
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Caption: TR-FRET Experimental Workflow.
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Protocol:

A solution of GST-tagged BCL6 BTB domain and a biotinylated co-repressor peptide are

added to the wells of a 384-well plate.

CCT373567 is added in a dose-response manner.

The plate is incubated to allow for binding.

Europium-labeled anti-GST antibody and streptavidin-allophycocyanin (APC) are added.

The plate is incubated in the dark.

The TR-FRET signal is read on a plate reader. A decrease in the FRET signal indicates

inhibition of the BCL6-co-repressor interaction.

Cellular BCL6 Degradation Assay
This assay measures the ability of a compound to induce the degradation of endogenous BCL6

in a cellular context.
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Caption: Cellular Degradation Assay Workflow.
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Protocol:

DLBCL cells are seeded in multi-well plates.

Cells are treated with a serial dilution of CCT373567 for a specified time.

Cells are harvested and lysed.

Protein concentration is determined.

Equal amounts of protein are subjected to SDS-PAGE and transferred to a membrane.

The membrane is probed with antibodies against BCL6 and a loading control.

Band intensities are quantified to determine the extent of BCL6 degradation.

Cell Proliferation Assay
This assay assesses the effect of CCT373567 on the growth of cancer cell lines.

Protocol:

DLBCL cell lines are seeded in 96-well plates.

Cells are treated with a serial dilution of CCT373567.

Plates are incubated for an extended period (e.g., 14 days for some lymphoma lines).

Cell viability is measured using a reagent such as CellTiter-Glo®.

The half-maximal growth inhibition (GI50) values are calculated.

Conclusion
CCT373567 is a valuable research tool for studying the biological functions of BCL6. As a

potent, non-degrading inhibitor, it serves as an excellent negative control for its degrading

counterpart, CCT373566, allowing for the specific interrogation of the consequences of BCL6

inhibition versus degradation. Its favorable in vitro properties make it a suitable starting point

for the development of novel therapeutics targeting BCL6-driven malignancies. This guide
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provides the foundational technical information required for researchers to effectively utilize

CCT373567 in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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